3,4-O-Isopropylidene Clindamycin
3,4-O-Isopropylidene Clindamycin
Brand Name:
Vulcanchem
CAS No.:
147650-54-2
VCID:
VC0144437
InChI:
InChI=1S/C21H37ClN2O5S/c1-7-8-12-9-13(24(5)10-12)19(26)23-14(11(2)22)16-18-17(28-21(3,4)29-18)15(25)20(27-16)30-6/h11-18,20,25H,7-10H2,1-6H3,(H,23,26)/t11?,12?,13-,14?,15?,16?,17?,18+,20-/m1/s1
SMILES:
CCCC1CC(N(C1)C)C(=O)NC(C2C3C(C(C(O2)SC)O)OC(O3)(C)C)C(C)Cl
Molecular Formula:
C₂₁H₃₇ClN₂O₅S
Molecular Weight:
465.05
3,4-O-Isopropylidene Clindamycin
CAS No.: 147650-54-2
Reference Standards
VCID: VC0144437
Molecular Formula: C₂₁H₃₇ClN₂O₅S
Molecular Weight: 465.05
| CAS No. | 147650-54-2 |
|---|---|
| Product Name | 3,4-O-Isopropylidene Clindamycin |
| Molecular Formula | C₂₁H₃₇ClN₂O₅S |
| Molecular Weight | 465.05 |
| IUPAC Name | (2R)-N-[1-[(3aS,6R)-7-hydroxy-2,2-dimethyl-6-methylsulfanyl-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-4-yl]-2-chloropropyl]-1-methyl-4-propylpyrrolidine-2-carboxamide |
| Standard InChI | InChI=1S/C21H37ClN2O5S/c1-7-8-12-9-13(24(5)10-12)19(26)23-14(11(2)22)16-18-17(28-21(3,4)29-18)15(25)20(27-16)30-6/h11-18,20,25H,7-10H2,1-6H3,(H,23,26)/t11?,12?,13-,14?,15?,16?,17?,18+,20-/m1/s1 |
| SMILES | CCCC1CC(N(C1)C)C(=O)NC(C2C3C(C(C(O2)SC)O)OC(O3)(C)C)C(C)Cl |
| Synonyms | (2S-trans)-Methyl 7-Chloro-6,7,8-trideoxy-3,4-O-(1-methylethylidene)-6-[[(1-methyl-4-propyl-2-pyrrolidinyl)carbonyl]amino]-1-thio-L-threo-α-D-galacto-octopyranoside |
| PubChem Compound | 129627305 |
| Last Modified | Nov 11 2021 |
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